Cas no 3333-20-8 (Benzene, 1-methyl-3-(2-propenyl)-)

Benzene, 1-methyl-3-(2-propenyl)- (CAS 140-67-0), also known as 3-Allyltoluene, is an aromatic hydrocarbon featuring a methyl and an allyl substituent on a benzene ring. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its reactive allyl group enables participation in polymerization and addition reactions, making it useful in resin and polymer manufacturing. The compound exhibits moderate volatility and stability under standard conditions, ensuring consistent performance in synthetic applications. Proper handling is required due to its flammability and potential irritant properties. Its structural versatility and reactivity make it a practical choice for industrial and laboratory applications.

Benzene, 1-methyl-3-(2-propenyl)- structure

3333-20-8 structure

Product Name:Benzene, 1-methyl-3-(2-propenyl)-

CAS No:3333-20-8

MF:C₁₀H₁₂

MW:132.202282905579

MDL:MFCD01319553

CID:851928

PubChem ID:329762665

Update Time:2025-10-17

Benzene, 1-methyl-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-methyl-3-(2-propenyl)-
- 1-Allyl-3-methylbenzene
- 3-(3-Methylphenyl)-1-propene
- 1-methyl-3-allylbenzene
- Benzene, 1-methyl-3-(2-propen-1-yl)-
- m-Allyltoluene
- 1-methyl-3-prop-2-enylbenzene
- AKOS006340937
- m-Allyltoluol
- DTXSID00335203
- 1-Allyl-3-methylbenzene, 97%
- 1-methyl-3-(2-propenyl)-benzene
- G78401
- 3-allyltoluene
- CS-0267266
- AS-81222
- JVQAREFZPKBHPG-UHFFFAOYSA-N
- J-019148
- 1-methyl-3-(prop-2-en-1-yl)benzene
- 3-(3-Methylphenyl)prop-1-ene
- EN300-698338
- DB-193281
- 3333-20-8
- MDL： MFCD01319553
- Inchi： 1S/C10H12/c1-3-5-10-7-4-6-9(2)8-10/h3-4,6-8H,1,5H2,2H3
- InChI Key： JVQAREFZPKBHPG-UHFFFAOYSA-N
- SMILES： C1(C=CC=C(C)C=1)CC=C

Computed Properties

Exact Mass: 132.09396
Monoisotopic Mass: 132.093900383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.873 g/mL at 25 °C
Boiling Point: 60 °C/11 mmHg(lit.)
Flash Point: Fahrenheit: 140 ° f
Celsius: 60 ° c
Refractive Index: n20/D 1.511
PSA: 0

Benzene, 1-methyl-3-(2-propenyl)- Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226-H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 22
Hazardous Material Identification：

Benzene, 1-methyl-3-(2-propenyl)- Pricemore >>

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